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Compound of Interest

Compound Name: Acid green 16
CAS No.: 3369-56-0
Cat. No.: B1202608
Get Quote
. J

Executive Summary

Acid Green 16 (C.l. 44025), also known as Naphthalene Green V or Wool Green S, is a
synthetic triphenylmethane dye commonly utilized in histology, textile dyeing (wool/nylon), and
biochemical tracing.[1][2][3] Its solubility behavior is governed by its ionic character—
specifically the presence of two sulfonate groups (

) balanced by sodium cations.[2][3]

This guide provides researchers with validated data on its solubility in water and ethanol,
alongside standardized protocols for preparing stable stock solutions.[2] The primary finding is
that Acid Green 16 exhibits high solubility in water (up to 100 g/L at elevated temperatures)
and moderate solubility in ethanol, often requiring specific solvation strategies to prevent
aggregation.[2]

Physicochemical Basis of Solubility

To predict and manipulate the solubility of Acid Green 16, one must understand its molecular

architecture.[2]
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Chemical Class: Triphenylmethane derivative.[2][3][4]

lonic Nature: Anionic (Disulfonic acid sodium salt).[2][3]

Molecular Formula:

[1][21[3][5]16]

Molecular Weight: 560.62 g/mol .[1][2][3][5][6]

Mechanism of Dissolution[2][3]

e In Water (Polar Protic): The sodium sulfonate groups dissociate readily, creating a hydration
shell around the anionic dye molecule.[2] This interaction is energetically favorable, leading
to high solubility.[2]

 In Ethanol (Polar Organic): While ethanol is polar, its dielectric constant is lower than that of
water.[2][3] The bulky hydrophobic triphenylmethane backbone allows for interaction with the
ethyl group of ethanol, but the ionic sulfonate groups are less stabilized than in water.[2]
Consequently, solubility is lower, and the solution may require "wetting" with water to initiate
dissolution.[2]

Solubility Data Profile

The following data summarizes the solubility limits and visual characteristics of Acid Green 16
in primary solvents.
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Solubility Approx. Limit Approx.[2][3]
Solvent . o Appearance
Rating (25°C) Limit (90°C)
Blue-Green
Water (ddH20) High ~40-50 g/L* 90-100 g/L (Cyan
undertone)
Ethanol (95-
Moderate <10g/L N/A True Green
100%)
DMSO Slight <5¢g/L N/A Dark Green
Conc.[2][3] ) Yellow-Brown
Reactive N/A N/A
H2S0a4 (Color shift)

*Note: Room temperature solubility in water can vary based on the specific salt form and purity
(technical vs. analytical grade).[2][3]

Experimental Protocols: Solution Preparation

Directive: Do not simply dump powder into solvent. Triphenylmethane dyes are prone to
"clumping,” where the outer layer of the powder hydrates and forms a gel barrier, preventing
the core from dissolving.[2]

Protocol A: Aqueous Stock Solution (1% wiv)
Target Concentration: 10 mg/mL (10,000 ppm) Stability: ~1-2 weeks at 4°C (protect from light).

e Weighing: Accurately weigh 1.0 g of Acid Green 16 powder.

o Pasting (Critical Step): Transfer powder to a beaker. Add 2—3 mL of cold deionized water.
Macerate the powder with a glass rod until a smooth, lump-free paste is formed.

¢ Dissolution: Slowly add 80 mL of hot deionized water (approx. 80°C) to the paste while
stirring continuously.

o Why Hot Water? Heat increases kinetic energy, disrupting crystal lattice interactions and
ensuring rapid, complete dissolution.[2]
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» Equilibration: Allow the solution to cool to room temperature.

¢ Final Volume: Transfer to a volumetric flask and dilute to volume (100 mL) with deionized
water.

o Filtration: Filter through a 0.45 um PES (Polyethersulfone) filter to remove any insoluble
impurities or dust.[2][3]

Protocol B: Ethanolic Stock Solution (0.1% wi/v)

Target Concentration: 1 mg/mL Challenge: Direct addition to ethanol often results in poor
solubility.[2][3]

e Weighing: Weigh 100 mg of Acid Green 16.

o Co-Solvent Wetting: Add 1 mL of warm distilled water to the powder.[2] Stir to dissolve fully
into a concentrated aqueous concentrate.

o Ethanol Addition: Slowly add 99 mL of Ethanol (95% or absolute) to the aqueous concentrate
while stirring vigorously.

o Observation: If precipitation occurs, the water content is too low.[2] Add water dropwise
until the solution clears.

Storage: Store in amber glass bottles to prevent photodegradation.

Visualization: Dissolution Workflow

The following diagram illustrates the logical flow for preparing a high-quality stock solution,
highlighting the critical "Pasting" phase to avoid aggregation.

Dry Powder revent Clumping inetic Energ; Primary Dissolution
(Acid Green 16) (Add Hot Water ~80°C)

Dilute to Volume L Filter (0.45um) Ready Stock Solution

Click to download full resolution via product page
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Caption: Optimized workflow for Acid Green 16 dissolution, prioritizing the "pasting” method to
ensure homogeneity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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